alpha,alpha-Dimethyl-4-(1-pyrrolidinyl)benzeneacetic Acid

• IUPAC Name: 2-methyl-2-(4-pyrrolidin-1-ylphenyl)propanoic acid
• InChI: InChI=1S/C14H19NO2/c1-14(2,13(16)17)11-5-7-12(8-6-11)15-9-3-4-10-15/h5-8H,3-4,9-10H2,1-2H3,(H,16,17)
• InChI Key: RULCESZWTZSFEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)N2CCCC2)C(=O)O
• Molecular Formula: C14H19NO2
• DSSTOX Substance ID: DTXSID50651662
• Molecular Weight: 233.31 g/mol
• CAS RN: 1018660-79-1

Description

Alpha,alpha-Dimethyl-4-(1-pyrrolidinyl)benzeneacetic Acid is a product used for proteomics research.

Molecular Structure Analysis

The this compound molecule contains a total of 37 bonds. There are 18 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 carboxylic acid (aliphatic), 1 tertiary amine (aromatic), and 1 hydroxyl group.

Physical And Chemical Properties Analysis

This compound contains a total of 36 atoms; 19 Hydrogen atoms, 14 Carbon atoms, 1 Nitrogen atom, and 2 Oxygen atoms.

Scientific Research Applications

Biomedical Applications of Polyamino Acids

Poly-alpha-glutamic acid (alpha-PGA) and poly-alpha-lysine (alpha-PL), synthesized through chemical means, have been identified for their potential in biomedical applications due to their water solubility, biodegradability, and non-toxicity towards humans and the environment. These characteristics make them suitable candidates for the development of biomedical materials, drug delivery carriers, and biological adhesives. The research suggests a growing interest in polyamino acids for their diverse applications in the medical field, which could parallel the research interests for alpha,alpha-Dimethyl-4-(1-pyrrolidinyl)benzeneacetic Acid in terms of exploring novel compounds for similar applications (Shih, Van, & Shen, 2004).

Chemical and Environmental Toxicology

Studies on the chemical and environmental toxicology of various compounds, including phthalate esters and perfluorinated compounds, underscore the importance of understanding the impacts of chemical substances on human health and the environment. For instance, the review on phthalate esters in food packaging provides comprehensive insights into the methods of analysis, occurrence, and health implications of these widely used plasticizers. Similarly, the research on perfluorooctanoic acid (PFOA) and perfluorooctane sulfonate (PFOS) focuses on their immunotoxic effects and the role of peroxisome proliferator-activated receptor alpha (PPARα) in mediating these effects. This body of work emphasizes the critical need for detailed studies on the safety and biological effects of chemical compounds, including this compound, to ensure their responsible use and management (Harunarashid, Lim, & Harunsani, 2017); (DeWitt et al., 2009).

Safety and Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) of alpha,alpha-Dimethyl-4-(1-pyrrolidinyl)benzeneacetic Acid.